Cas no 148717-90-2 (Squalamine)
Squalamine Chemical and Physical Properties
Names and Identifiers
-
- Cholestane-7,24-diol,3-[[3-[(4-aminobutyl)amino]propyl]amino]-, 24-(hydrogen sulfate), (3b,5a,7a,24R)-
- Cholestane-7,24-diol,3-[[3-[(4-aminobutyl)amino]propyl]amino]-, 24-(hydrogen sulfate), (3b,5a,...
- MSI-1256
- squalamine
- (3beta,5alpha,7alpha,24R)-3-({3-[(4-aminobutyl)amino]propyl}amino)-7-hydroxycholestan-24-yl hydrogen sulfate
- (3β,5α,7α)-3-[[3-((4-Aminobutyl)amino)propyl]amino]cholestane-7,24-diol-24-hydrogen sulfate
- MSI 1256
- 3beta-N-1-(N-(3-(4-Aminobutyl))-1,3-diaminopropane)-7alpha,24-dihydroxy-5alpha-cholestane 24-sulfate
- HY-16468
- F8PO54Z4V7
- NS00071902
- UNII-F8PO54Z4V7
- 3-((3-(4-(Aminobutyl)amino)propyl)amio)cholestane-7,24-diol 24-(hydrogen sulfate), (3beta,5alpha,7alpha,24R)-
- SCHEMBL12836
- SQUALAMINE [WHO-DD]
- 148717-90-2
- CHEBI:80765
- 3beta-N-1-(N-[3-(4-aminobutyl)]- 1,3-diaminopropane)-7alpha,24R-dihydroxy-5alpha-cholestane 24-sulfate
- F85142
- DTXSID40869971
- GTPL10861
- Squalamine [INN]
- (3beta,5alpha,7alpha,24R)-3-((3-(4-(Aminobutyl)amino)propyl)amio)cholestane-7,24-diol 24-(hydrogen sulfate)
- LMST05050024
- [(3R,6R)-6-[(3S,5R,7R,8R,9S,10S,13R,14S,17R)-3-[3-(4-aminobutylamino)propylamino]-7-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptan-3-yl] hydrogen sulfate
- MS-30835
- Q15427852
- SQUALAMINE [MI]
- DB06461
- 7alpha-Hydroxy, 3beta-spermidine
- UIRKNQLZZXALBI-MSVGPLKSSA-N
- Cholestane-7,24-diol, 3-((3-(4-(aminobutyl)amino)propyl)amio)-, 24-(hydrogen sulfate), (3beta,5alpha,7alpha,24R)-
- CHEMBL444929
- AKOS030526099
- MSI-1256F (squalamine lactate)
- 320725-47-1
- {[(3R,6R)-6-[(1S,2S,5S,7R,9R,10S,11S,14R,15R)-5-({3-[(4-aminobutyl)amino]propyl}amino)-9-hydroxy-2,15-dimethyltetracyclo[8.7.0.0,.0,]heptadecan-14-yl]-2-methylheptan-3-yl]oxy}sulphonate
- CHOLESTANE-7,24-DIOL, 3-((3-((4-AMINOBUTYL)AMINO)PROPYL)AMINO)-, 24-(HYDROGEN SULFATE), (3BETA,5ALPHA,7ALPHA,24R)-, (2S)-2-HYDROXYPROPANOATE (SALT), HYDRATE
- Squalamine lactate (USAN)
- Squalamine lactate [USAN]
- 4WE915J1KX
- SQUALAMINE LACTATE [WHO-DD]
- NSC715056
- MSI-1256F
- escualamina
- Cholestane-7,24-diol, 3-((3-((4-aminobutyl)amino)propyl)amino)-, 24-(hydrogen sulfate), (3beta,5alpha,7alpha,24R)-, (2S)-2-hydroxypropanoate (salt)
- (((3R,6R)-6-((1S,2S,5S,7R,9R,10S,11S,14R,15R)-5-((3-((4-aminobutyl)amino)propyl)amino)-9-hydroxy-2,15-dimethyltetracyclo(8.7.0.0,.0,)heptadecan-14-yl)-2-methylheptan-3-yl)oxy)sulphonate
- {[(3R,6R)-6-[(1S,2S,5S,7R,9R,10S,11S,14R,15R)-5-({3-[(4-aminobutyl)amino]propyl}amino)-9-hydroxy-2,15-dimethyltetracyclo[8.7.0.0,.0,]heptadecan-14-yl]-2-methylheptan-3-yl]oxy}sulfonate
- (((3R,6R)-6-((1S,2S,5S,7R,9R,10S,11S,14R,15R)-5-((3-((4-aminobutyl)amino)propyl)amino)-9-hydroxy-2,15-dimethyltetracyclo(8.7.0.0,.0,)heptadecan-14-yl)-2-methylheptan-3-yl)oxy)sulfonate
- DTXCID90820895
- {[(3R,6R)-6-[(1S,2S,5S,7R,9R,10S,11S,14R,15R)-5-({3-[(4-aminobutyl)amino]propyl}amino)-9-hydroxy-2,15-dimethyltetracyclo[8.7.0.0,.0,]heptadecan-14-yl]-2-methylheptan-3-yl]oxy}sulphonic acid
- DA-67737
- ((3R,6R)-6-((3S,5R,7R,8R,9S,10S,13R,14S,17R)-3-(3-(4-aminobutylamino)propylamino)-7-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)-2-methylheptan-3-yl) hydrogen sulfate
- MSI 1256F
- squalaminum
- CHOLESTANE-7,24-DIOL, 3-((3-((4-AMINOBUTYL)AMINO)PROPYL)AMINO)-, 24-(HYDROGEN SULFATE), (3.BETA.,5.ALPHA.,7.ALPHA.,24R)-, (2S)-2-HYDROXYPROPANOATE (SALT), HYDRATE
- UNII-BB0CTI216I
- (((3R,6R)-6-((1S,2S,5S,7R,9R,10S,11S,14R,15R)-5-((3-((4-aminobutyl)amino)propyl)amino)-9-hydroxy-2,15-dimethyltetracyclo(8.7.0.0,.0,)heptadecan-14-yl)-2-methylheptan-3-yl)oxy)sulphonic acid
- Squalamine
-
- Inchi: 1S/C34H65N3O5S/c1-23(2)31(42-43(39,40)41)12-9-24(3)27-10-11-28-32-29(14-16-34(27,28)5)33(4)15-13-26(21-25(33)22-30(32)38)37-20-8-19-36-18-7-6-17-35/h23-32,36-38H,6-22,35H2,1-5H3,(H,39,40,41)/t24-,25-,26+,27-,28+,29+,30-,31-,32+,33+,34-/m1/s1
- InChI Key: UIRKNQLZZXALBI-MSVGPLKSSA-N
- SMILES: S(=O)(=O)(O)O[C@@H](C(C)C)CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](C[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)NCCCNCCCCN)O
Computed Properties
- Exact Mass: 627.46400
- Monoisotopic Mass: 627.46449336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 43
- Rotatable Bond Count: 16
- Complexity: 976
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 142Ų
Experimental Properties
- Color/Form: 粉末Powder:
- Density: 1.13±0.1 g/cm3(Predicted)
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(159.25 mM;Need ultrasonic)
- PSA: 142.29000
- LogP: 8.11610
Squalamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Squalamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S213105-.1mg |
Squalamine |
148717-90-2 | .1mg |
$ 140.00 | 2022-06-03 | ||
| TRC | S213105-.2mg |
Squalamine |
148717-90-2 | .2mg |
$ 230.00 | 2022-06-03 | ||
| MedChemExpress | HY-16468-1mg |
Squalamine |
148717-90-2 | ≥98.0% | 1mg |
¥4500 | 2024-04-20 | |
| MedChemExpress | HY-16468-5mg |
Squalamine |
148717-90-2 | ≥98.0% | 5mg |
¥8800 | 2024-04-20 | |
| MedChemExpress | HY-16468-10mg |
Squalamine |
148717-90-2 | ≥98.0% | 10mg |
¥16000 | 2023-08-31 | |
| MedChemExpress | HY-16468-50mg |
Squalamine |
148717-90-2 | ≥98.0% | 50mg |
¥50000 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S860718-1mg |
Squalamine |
148717-90-2 | >98% | 1mg |
¥7,128.00 | 2022-08-31 | |
| ChemScence | CS-4045-1mg |
Squalamine |
148717-90-2 | >98.0% | 1mg |
$600.0 | 2022-04-27 | |
| ChemScence | CS-4045-5mg |
Squalamine |
148717-90-2 | >98.0% | 5mg |
$1140.0 | 2022-04-27 | |
| ChemScence | CS-4045-10mg |
Squalamine |
148717-90-2 | >98.0% | 10mg |
$1920.0 | 2022-04-27 |
Squalamine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on Squalamine
Professional Introduction to Squalamine (CAS No. 148717-90-2)
Squalamine, a naturally occurring terpenoid amine, is a compound with the chemical formula C27H41N3O. Its CAS number 148717-90-2 identifies it as a unique and biologically active molecule with significant potential in pharmaceutical research and development. Derived from the liver of dogfish sharks, Squalamine has garnered considerable attention in recent years due to its multifaceted biological activities and therapeutic applications.
The structure of Squalamine consists of a triterpenoid backbone with three hydroxyl groups and an amine functional group, which contribute to its unique pharmacological properties. This complex molecular architecture allows Squalamine to interact with various cellular targets, making it a promising candidate for treating a range of diseases, particularly those involving angiogenesis, inflammation, and cancer.
Recent studies on Squalamine have highlighted its potent anti-angiogenic effects, which are critical in combating tumor growth and metastasis. Angiogenesis, the formation of new blood vessels, is a vital process in normal physiological functions but becomes dysregulated in diseases like cancer. Squalamine has been shown to inhibit the activity of vascular endothelial growth factor (VEGF), a key mediator of angiogenesis, thereby starving tumors of their blood supply.
In addition to its anti-angiogenic properties, Squalamine exhibits significant anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and cancer. Preclinical research indicates that Squalamine can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a potential therapeutic agent for conditions where inflammation plays a central role.
The pharmacokinetic profile of Squalamine has also been extensively studied. Unlike many small-molecule drugs, Squalamine exhibits good oral bioavailability and can penetrate the blood-brain barrier, making it suitable for treating central nervous system disorders. Its ability to cross this barrier is particularly noteworthy, as many neurotherapeutic agents struggle with this limitation.
One of the most exciting areas of research involving Squalamine is its application in cancer therapy. Clinical trials have demonstrated its efficacy in reducing tumor growth and improving survival rates in patients with advanced solid tumors. The compound's ability to inhibit both angiogenesis and tumor cell proliferation makes it a versatile therapeutic option for oncology. Furthermore, its low toxicity profile suggests that it may be well-tolerated by patients compared to traditional chemotherapeutic agents.
Another emerging field where Squalamine shows promise is in the treatment of age-related macular degeneration (AMD). AMD is a leading cause of vision loss in elderly populations and is characterized by abnormal blood vessel growth in the retina. Studies have shown that Squalamine can prevent choroidal neovascularization, a key pathological feature of AMD, thereby preserving vision in affected individuals.
The mechanism of action behind Squalamine's therapeutic effects involves multiple pathways. It has been found to interact with various cellular receptors and enzymes, including those involved in cell signaling, adhesion, and migration. For instance, Squalamine can block the activity of matrix metalloproteinases (MMPs), which are enzymes that degrade extracellular matrix components and facilitate tumor invasion.
In recent years, there has been growing interest in developing Squalamine-based drug formulations for clinical use. Researchers are exploring various delivery systems to enhance its bioavailability and targeted action. Nanoparticle-based delivery systems, for example, have shown promise in improving the efficacy of Squalamine while reducing side effects.
The future directions of Squalamine research are vast and exciting. Ongoing studies aim to elucidate its full spectrum of biological activities and identify new therapeutic applications. Additionally, researchers are working on optimizing synthetic routes to produce Squalamine more cost-effectively and sustainably.
In conclusion,Squalamine (CAS No. 148717-90-2) is a remarkable natural product with significant therapeutic potential across multiple disease areas. Its unique chemical structure and diverse biological activities make it a valuable compound for pharmaceutical innovation. As research continues to uncover new insights into its mechanisms of action and applications,Squalamine is poised to play an increasingly important role in modern medicine.
148717-90-2 (Squalamine) Related Products
- 65151-49-7(Cyclohexyldiethylammonium hexadecyl sulphate)
- 65104-62-3(Cyclohexyldiethylammonium tetradecyl sulphate)
- 12626-51-6(Duponol G (9CI))
- 13106-15-5(Cyclohexyldiethylammonium lauryl sulfate)
- 1309370-86-2(MSI-1436 lactate)
- 65121-83-7(Decyl sulfate (1:1), N,N-diethylcyclohexylamine salt)
- 65151-82-8(Cyclohexyldiethylammonium octadecyl sulphate)
- 390808-64-7(MSI-1701)
- 320725-47-1(Squalamine lactate)
- 186139-09-3(Trodusquemine)